Cas no 40421-19-0 (4,4-Bis(4-chlorophenyl)-1-Methylpiperidine)

• Product name: 4,4-Bis(4-chlorophenyl)-1-Methylpiperidine
• CAS No: 40421-19-0
• MF: C₁₈H₁₉Cl₂N
• MW: 320.26
• CID: 6786392
• PubChem ID: 163765650

4,4-Bis(4-chlorophenyl)-1-Methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 40421-19-0
• 4,4-Bis(4-chlorophenyl)-1-Methylpiperidine

• Inchi： 1S/C18H19Cl2N/c1-21-12-10-18(11-13-21,14-2-6-16(19)7-3-14)15-4-8-17(20)9-5-15/h2-9H,10-13H2,1H3
• InChI Key： MCAPEBPVEBAQQK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C2C=CC(=CC=2)Cl)CCN(C)CC1

Computed Properties

• Exact Mass: 319.0894550g/mol
• Monoisotopic Mass: 319.0894550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 3.2Ų

Additional information on 4,4-Bis(4-chlorophenyl)-1-Methylpiperidine

Comprehensive Overview of 4,4-Bis(4-chlorophenyl)-1-Methylpiperidine (CAS No. 40421-19-0)

4,4-Bis(4-chlorophenyl)-1-Methylpiperidine (CAS No. 40421-19-0) is a specialized organic compound with a unique molecular structure, featuring a piperidine core substituted with methyl and two 4-chlorophenyl groups. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential applications as an intermediate or active ingredient. The presence of chlorophenyl groups enhances its lipophilicity, making it a candidate for studies involving membrane permeability and targeted delivery systems.

In recent years, the demand for high-purity intermediates like 4,4-Bis(4-chlorophenyl)-1-Methylpiperidine has surged, driven by advancements in drug discovery and sustainable agriculture. Researchers are particularly interested in its role in synthesizing novel bioactive molecules, as its structural framework allows for modular modifications. The compound’s CAS No. 40421-19-0 is frequently searched in academic databases, reflecting its relevance in organic chemistry and material science.

One of the trending topics tied to this compound is its potential in green chemistry applications. With industries prioritizing eco-friendly synthesis methods, 4,4-Bis(4-chlorophenyl)-1-Methylpiperidine is being explored for catalytic transformations and solvent-free reactions. Its stability under mild conditions aligns with the principles of atom economy and reduced waste generation, making it a subject of interest in sustainable manufacturing.

Another area of focus is the compound’s structure-activity relationship (SAR). Scientists are investigating how the methylpiperidine moiety and chlorophenyl substituents influence biological interactions. This research is pivotal for designing next-generation therapeutics, especially in neurology and antimicrobial fields. Online queries often include terms like "4,4-Bis(4-chlorophenyl)-1-Methylpiperidine uses" or "CAS 40421-19-0 synthesis," highlighting its multidisciplinary appeal.

From an analytical perspective, 4,4-Bis(4-chlorophenyl)-1-Methylpiperidine requires precise characterization techniques such as HPLC, NMR, and mass spectrometry. Laboratories emphasize the importance of quality control to ensure reproducibility in research. The compound’s chromatographic behavior and spectral properties are well-documented, aiding in its identification and purity assessment.

In summary, 4,4-Bis(4-chlorophenyl)-1-Methylpiperidine (CAS No. 40421-19-0) represents a versatile building block in modern chemistry. Its integration into drug development, agrochemical innovation, and green synthesis underscores its significance. As research evolves, this compound is poised to play a critical role in addressing challenges across life sciences and industrial chemistry.